3-(3-Fluoro-4-methylphenyl)-1-(4-(isobutylsulfonyl)piperidin-1-yl)propan-1-one

• IUPAC Name: 3-(3-fluoro-4-methylphenyl)-1-[4-(2-methylpropylsulfonyl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C19H28FNO3S/c1-14(2)13-25(23,24)17-8-10-21(11-9-17)19(22)7-6-16-5-4-15(3)18(20)12-16/h4-5,12,14,17H,6-11,13H2,1-3H3
• InChI Key: WUGWGCSRSQBRDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CCC(=O)N2CCC(CC2)S(=O)(=O)CC(C)C)F
• Molecular Formula: C19H28FNO3S
• Molecular Weight: 369.5 g/mol
• CAS No.: 1797893-84-5

Description

3-(3-Fluoro-4-methylphenyl)-1-(4-(isobutylsulfonyl)piperidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C19H28FNO3S and its molecular weight is 369.5. The purity is usually 95%.
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Scientific Research Applications

Structure and Crystal Analysis

• The structural analysis of various piperidine derivatives has been a significant focus, with studies exploring the crystal forms of related compounds. For instance, Yokota, Uekusa, and Ohashi (1999) analyzed two crystal forms of paroxetine hydrochloride, a compound with structural similarities, providing insights into its molecular configuration and crystal system (Yokota, Uekusa, & Ohashi, 1999).

Pharmacological Applications

• Research on piperidine derivatives extends to their pharmacological applications, including their potential as inhibitors or antagonists for various receptors. For example, Kumar et al. (2008) discovered antimycobacterial spiro-piperidin-4-ones through stereoselective synthesis, highlighting their in vitro and in vivo activity against Mycobacterium tuberculosis, indicating potential applications in tuberculosis treatment (Kumar, Perumal, Senthilkumar, Yogeeswari, & Sriram, 2008).

• Grimwood et al. (2011) identified a novel κ-opioid receptor antagonist, showcasing the compound's high affinity for human and rodent receptors. This research suggests potential therapeutic applications for depression and addiction disorders, demonstrating the compound's selective interaction with opioid receptors (Grimwood, Lu, Schmidt, Vanase-Frawley, Sawant-Basak, Miller, Mclean, Freeman, Wong, McLaughlin, & Verhoest, 2011).

Molecular Dynamics and Quantum Chemical Studies

• The study by Kaya et al. (2016) on the corrosion inhibition properties of piperidine derivatives on iron surfaces through quantum chemical calculations and molecular dynamics simulations underscores the versatility of these compounds. Their research offers a foundation for developing corrosion inhibitors with enhanced efficiency and specificity (Kaya, Guo, Kaya, Tüzün, Obot, Touir, & Islam, 2016).